2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C27H25N5O4S2/c28-38(35,36)20-12-10-18(11-13-20)14-15-29-24(33)17-37-27-31-22-9-5-4-8-21(22)25-30-23(26(34)32(25)27)16-19-6-2-1-3-7-19/h1-13,23H,14-17H2,(H,29,33)(H2,28,35,36)
• InChI Key: MSJPOLXQDJDWSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NCCC5=CC=C(C=C5)S(=O)(=O)N
• Molecular Formula: C27H25N5O4S2
• Molecular Weight: 547.7 g/mol
• CAS No.: 1022242-39-2

Description

This compound is a structurally complex acetamide derivative featuring an imidazo[1,2-c]quinazolinone core substituted with a benzyl group at position 2 and a sulfanyl-linked acetamide moiety at position 3.

Biological Activity

The compound 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a member of the imidazoquinazoline class, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Overview

The compound features a complex structure characterized by several functional groups that contribute to its biological activity:

Component	Description
Imidazoquinazoline Core	Central structure providing unique reactivity and biological interactions.
Benzyl Group	Enhances lipophilicity and potential receptor interactions.
Sulfamoylphenyl Ethyl Group	May contribute to specific binding interactions with biological targets.

Anticancer Properties

Preliminary studies have indicated that 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide exhibits significant anticancer activity . It has been shown to induce apoptosis in various cancer cell lines through the following mechanisms:

• Inhibition of Cell Proliferation : The compound demonstrates cytotoxic effects against several cancer types including breast (MCF-7), lung (A549), and liver (HepG2) cancer cells.

  Cell Line	IC50 Value (µM)
  MCF-7	15.6
  A549	12.3
  HepG2	18.4

• Mechanism of Action : The compound may inhibit key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways. This inhibition leads to reduced expression of anti-apoptotic proteins and increased levels of pro-apoptotic factors.

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria:

• Bacterial Inhibition : In vitro studies indicate that it can effectively inhibit the growth of several bacterial strains, making it a candidate for further development as an antimicrobial agent.

  Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
  Staphylococcus aureus	32
  Escherichia coli	64

Case Studies

Several case studies have explored the biological activity of related compounds within the imidazoquinazoline class:

• A study by Ahmed et al. demonstrated that derivatives of imidazoquinazolines exhibited significant anticancer properties through similar apoptotic mechanisms as observed in the target compound.
• Research conducted by Pendergrass highlighted the potential for imidazoquinazoline derivatives to act as dual inhibitors targeting multiple pathways involved in tumor progression.

Comparison with Similar Compounds

Key Observations :

• The target compound’s higher molecular weight (548.64) compared to Alagarsamy’s derivatives (e.g., 323.35) may impact bioavailability.

Pharmacological Activity

Anti-Inflammatory and Anti-Exudative Profiles

• Triazole-Based Acetamides: 2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives exhibited anti-exudative activity at 10 mg/kg, comparable to diclofenac sodium (8 mg/kg).
• Target Compound : While direct activity data are unavailable, the sulfamoyl group may enhance anti-inflammatory efficacy by modulating prostaglandin synthesis or leukocyte migration, as seen in sulfonamide-containing NSAIDs.

Research Findings and Implications

• Structural-Activity Relationships (SAR): The benzyl and sulfamoyl groups in the target compound may improve target binding affinity compared to simpler quinazolinones.
• Therapeutic Potential: Pending experimental validation, the compound’s dual quinazolinone-sulfonamide architecture positions it as a candidate for inflammatory or proliferative disorders.

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction yields be improved?

The synthesis typically involves multi-step processes, starting with the formation of the imidazoquinazoline core via cyclization of anthranilic acid derivatives, followed by sulfanyl group introduction using nucleophilic substitution. The final acetamide moiety is attached via coupling reactions (e.g., carbodiimide-mediated amidation) . Key challenges include controlling regioselectivity during cyclization and minimizing side reactions. To improve yields:

• Optimize reaction conditions (e.g., DMF as solvent, TEA as base) to stabilize intermediates .
• Use protecting groups for sensitive functional groups (e.g., sulfamoyl) during harsh reaction steps .
• Monitor progress via HPLC or TLC to isolate intermediates and reduce byproduct formation .

Q. What analytical techniques are recommended for structural characterization?

• NMR Spectroscopy : Confirm regiochemistry of the imidazoquinazoline core (e.g., distinguishing H-2 vs. H-5 protons) and verify sulfanyl-acetamide linkage .
• Mass Spectrometry (HRMS) : Validate molecular weight and detect impurities (e.g., unreacted intermediates) .
• X-ray Crystallography : Resolve ambiguous stereochemistry in the fused-ring system .
• FT-IR : Identify functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the acetamide) .

Q. How should researchers design in vitro biological screening assays?

• Anticancer Activity : Use MTT assays on cancer cell lines (e.g., HepG2, MCF-7) with IC₅₀ determination. Compare potency to cisplatin as a positive control .
• Enzyme Inhibition : Screen against kinases (e.g., EGFR) or proteases using fluorogenic substrates. Include ATP-competitive inhibitors (e.g., erlotinib) for mechanistic context .
• Solubility Optimization : Pre-dissolve the compound in DMSO (≤0.1% final concentration) to avoid precipitation in aqueous buffers .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be systematically explored?

• Core Modifications : Synthesize analogs with substituents at the benzyl (C-2) or sulfamoylphenyl (C-4') positions to assess impact on bioactivity . Example: Replace benzyl with pyridinyl to evaluate π-π stacking effects .
• Functional Group Swapping : Substitute the sulfanyl group with selenyl or ether linkages to study electronic effects on receptor binding .
• Pharmacophore Mapping : Use computational tools (e.g., Schrödinger’s Phase) to identify critical hydrogen-bonding motifs between the sulfamoyl group and target proteins .

Q. What strategies resolve contradictions in biological activity data across studies?

• Batch Variability : Characterize purity (>95% via HPLC) and confirm crystallinity (PXRD) to rule out polymorphic effects .
• Cell Line Specificity : Compare activity in isogenic cell lines (e.g., EGFR wild-type vs. mutant) to identify target dependencies .
• Metabolic Stability : Perform liver microsome assays to assess if inactive results stem from rapid hepatic clearance .

Q. How can the mechanism of action be elucidated at the molecular level?

• Molecular Docking : Model interactions with proposed targets (e.g., PARP-1 or tubulin) using AutoDock Vina. Validate with mutagenesis studies on key binding residues .
• Cellular Thermal Shift Assay (CETSA) : Confirm target engagement by measuring thermal stabilization of proteins in compound-treated lysates .
• Transcriptomic Profiling : Use RNA-seq to identify differentially expressed genes (e.g., apoptosis regulators) post-treatment .

Q. What methodologies address poor aqueous solubility in preclinical testing?

• Nanoparticle Formulation : Encapsulate the compound in PLGA nanoparticles (150–200 nm) to enhance bioavailability .
• Prodrug Design : Introduce ionizable groups (e.g., phosphate esters) at the acetamide nitrogen for pH-dependent release .
• Co-crystallization : Screen with cyclodextrins or succinic acid to improve dissolution rates .